2,5-Cyclohexadiene-1,4-dione, 2-(2-(1,1-dimethyl-2-propenyl)-1H-indol-3-yl)-3,6-dihydroxy-5-(1H-indol-3-yl)-
Overview
Description
Asterriquinone C1 is a bisindole alkaloid that is quinone bearing two hydroxy substituents at position 2 and 5 and two indol-3-yl groups at positions 3 and 6, one of which is carrying a 1,1-dimethylallyl group at position 2; major microspecies at pH 7.3. It has a role as an Aspergillus metabolite and a HIV-1 reverse transcriptase inhibitor. It is a member of asterriquinones, a member of dihydroxy-1,4-benzoquinones and an olefinic compound. It is a conjugate acid of an asterriquinone C1(1-).
2,5-Cyclohexadiene-1,4-dione, 2-(2-(1,1-dimethyl-2-propenyl)-1H-indol-3-yl)-3,6-dihydroxy-5-(1H-indol-3-yl)- is a natural product found in Annulohypoxylon truncatum with data available.
properties
IUPAC Name |
2,5-dihydroxy-3-(1H-indol-3-yl)-6-[2-(2-methylbut-3-en-2-yl)-1H-indol-3-yl]cyclohexa-2,5-diene-1,4-dione |
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InChI |
InChI=1S/C27H22N2O4/c1-4-27(2,3)26-19(15-10-6-8-12-18(15)29-26)21-24(32)22(30)20(23(31)25(21)33)16-13-28-17-11-7-5-9-14(16)17/h4-13,28-30,33H,1H2,2-3H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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InChI Key |
BKRWGHXVQLNRMR-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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Canonical SMILES |
CC(C)(C=C)C1=C(C2=CC=CC=C2N1)C3=C(C(=O)C(=C(C3=O)O)C4=CNC5=CC=CC=C54)O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
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Molecular Formula |
C27H22N2O4 |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
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DSSTOX Substance ID |
DTXSID50229345 |
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| Record name | 2,5-Cyclohexadiene-1,4-dione, 2-(2-(1,1-dimethyl-2-propenyl)-1H-indol-3-yl)-3,6-dihydroxy-5-(1H-indol-3-yl)- | |
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Molecular Weight |
438.5 g/mol |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
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CAS RN |
78860-38-5 |
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| Record name | Quinone C1-1 | |
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| Record name | 2,5-Cyclohexadiene-1,4-dione, 2-(2-(1,1-dimethyl-2-propenyl)-1H-indol-3-yl)-3,6-dihydroxy-5-(1H-indol-3-yl)- | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID50229345 | |
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